Cas no 155320-20-0 ((S)-Sulforaphane)

(S)-Sulforaphane structure
Product name:(S)-Sulforaphane
(S)-Sulforaphane Chemical and Physical Properties
Names and Identifiers
-
- (S)-Sulforaphane
- 1-isothiocyanato-4-[(S)-methylsulfinyl]butane
- (-)1-Isothiocyanato-4R-methylsulfinyl)butane
- (-)-Sulphoraphan
- (+)-Sulforaphane
- (R)-(4-Isothiocyanato-butyl)-methyl-sulfoxid
- (R)-4-methanesulfinyl-butyl isothiocyanate
- (R)-4-Methansulfinyl-butylisothiocyanat
- (S)-4-Methansulfinyl-butylisothiocyanat
- Butane,1-isothiocyanato-4-((S)-methylsulfinyl)
- Sulforaphane,(S)
- CHEBI:47809
- NS00069042
- D-sulforaphane
- Butane, 1-isothiocyanato-4-(methylsulfinyl)-, (S)-
- J-009186
- 7J94TPZ10L
- CHEMBL1627201
- 1-isothiocyanato-4-[(S)-methanesulfinyl]butane
- Q27120805
- 155320-20-0
- Sulforaphane, (S)-
- 4-isothiocyanatobutyl methyl (S)-sulfoxide
- UNII-7J94TPZ10L
- Butane, 1-isothiocyanato-4-((S)-methylsulfinyl)-
- Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]-
- 1-isothiocyanato-4-((S)-methylsulfinyl)butane
-
- Inchi: InChI=1S/C6H11NOS2/c1-10(8)5-3-2-4-7-6-9/h2-5H2,1H3/t10-/m0/s1
- InChI Key: SUVMJBTUFCVSAD-JTQLQIEISA-N
- SMILES: C[S@](=O)CCCCN=C=S
Computed Properties
- Exact Mass: 177.02800
- Monoisotopic Mass: 177.02820632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.7Ų
- XLogP3: 1.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 368.2±25.0 °C at 760 mmHg
- Flash Point: 176.5±23.2 °C
- PSA: 80.73000
- LogP: 2.11360
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(S)-Sulforaphane Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-Sulforaphane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-208377A-100mg |
(S)-Sulforaphane, |
155320-20-0 | ≥96% | 100mg |
¥23503.00 | 2023-09-05 | |
A2B Chem LLC | AA77335-5mg |
Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]- |
155320-20-0 | ≥98% | 5mg |
$315.00 | 2024-04-20 | |
LKT Labs | S8045-10mg |
S-Sulforaphane |
155320-20-0 | ≥97% | 10mg |
$526.80 | 2024-05-21 | |
TRC | S699110-500mg |
(S)-Sulforaphane |
155320-20-0 | 500mg |
$ 12800.00 | 2023-09-06 | ||
TRC | S699110-10mg |
(S)-Sulforaphane |
155320-20-0 | 10mg |
$253.00 | 2023-05-17 | ||
LKT Labs | S8045-10 mg |
S-Sulforaphane |
155320-20-0 | ≥97% | 10mg |
$501.70 | 2023-07-10 | |
SHENG KE LU SI SHENG WU JI SHU | sc-208377-10 mg |
(S)-Sulforaphane, |
155320-20-0 | ≥96% | 10mg |
¥4,701.00 | 2023-07-10 | |
SHENG KE LU SI SHENG WU JI SHU | sc-208377-10mg |
(S)-Sulforaphane, |
155320-20-0 | ≥96% | 10mg |
¥4701.00 | 2023-09-05 | |
LKT Labs | S8045-5mg |
S-Sulforaphane |
155320-20-0 | ≥97% | 5mg |
$309.40 | 2024-05-21 | |
A2B Chem LLC | AA77335-10mg |
Butane, 1-isothiocyanato-4-[(S)-methylsulfinyl]- |
155320-20-0 | ≥98% | 10mg |
$522.00 | 2024-04-20 |
(S)-Sulforaphane Related Literature
-
David Heber,Zhaoping Li,Maria Garcia-Lloret,Angela M. Wong,Tsz Ying (Amy) Lee,Gail Thames,Michael Krak,Yanjun Zhang,Andre Nel Food Funct. 2014 5 35
-
James A. Clulow,Elisabeth M. Storck,Thomas Lanyon-Hogg,Karunakaran A. Kalesh,Lyn H. Jones,Edward W. Tate Chem. Commun. 2017 53 5182
-
Runqiang Yang,Liping Guo,Yulin Zhou,Chang Shen,Zhenxin Gu RSC Adv. 2015 5 12563
-
Yan Xue Cai,Mary Ann Augustin,Hema Jegasothy,Ji Hui Wang,Netsanet Shiferaw Terefe Food Funct. 2020 11 779
-
Liping Guo,Runqiang Yang,Zhiying Wang,Zhenxin Gu RSC Adv. 2015 5 32290
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